Cas no 4010-26-8 (Benzoic acid, 4-methyl-, 2-acetylphenyl ester)

• Product Name: Benzoic acid, 4-methyl-, 2-acetylphenyl ester
• CAS No: 4010-26-8
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 1514956
• PubChem ID: 966655
• Update Time: 2025-04-21

Benzoic acid, 4-methyl-, 2-acetylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, 2-acetylphenyl ester
• 2-acetylphenyl 4-methylbenzoate
• EU-0067520
• NS-00115
• 2-acetylphenyl4-methylbenzoate
• (2-acetylphenyl) 4-methylbenzoate
• GHUBFDJWMXQUAA-UHFFFAOYSA-N
• AKOS003432275
• SR-01000106268
• SR-01000106268-1
• SCHEMBL7592511
• 4010-26-8

• Inchi： 1S/C16H14O3/c1-11-7-9-13(10-8-11)16(18)19-15-6-4-3-5-14(15)12(2)17/h3-10H,1-2H3
• InChI Key： GHUBFDJWMXQUAA-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=CC=1)=O)C1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37